Cas no 2172281-57-9 (1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one)

• Product Name: 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one
• CAS No: 2172281-57-9
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 6273987
• PubChem ID: 165533217
• Update Time: 2025-06-30

1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one
• 2172281-57-9
• 1-{[(3-methylfuran-2-yl)methyl]sulfanyl}pentan-2-one
• EN300-1290725

• Inchi： 1S/C11H16O2S/c1-3-4-10(12)7-14-8-11-9(2)5-6-13-11/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： CZWFDWDSUGABQF-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CCC)=O

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one

Chemical Profile of 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one (CAS No. 2172281-57-9)

1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one is a specialized organic compound characterized by its unique structural and functional attributes. This molecule, identified by the chemical identifier CAS No. 2172281-57-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry. The compound features a pentanone backbone substituted with a (3-methylfuran-2-yl)methylsulfanyl group, which imparts distinct chemical reactivity and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The (3-methylfuran-2-yl)methylsulfanyl moiety is particularly noteworthy as it introduces both aromatic and sulfur-containing functionalities into the molecular framework. This combination of structural elements enhances the compound's versatility, allowing it to participate in various chemical transformations such as nucleophilic substitution, oxidation-reduction reactions, and coordination chemistry. The presence of the furan ring further contributes to its reactivity, enabling interactions with transition metals and other electrophilic or nucleophilic species, which are often exploited in catalytic processes.

In recent years, the study of heterocyclic compounds like those derived from furan has seen substantial growth due to their widespread presence in natural products and pharmaceuticals. Researchers have been exploring the therapeutic potential of 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one and its derivatives in various pharmacological contexts. For instance, studies have indicated that compounds with similar structural motifs may exhibit antimicrobial, anti-inflammatory, or even anticancer properties. The sulfur atom in the methylsulfanyl group is particularly significant, as it can serve as a scaffold for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The synthesis of 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the furan derivative followed by sulfanylation and subsequent alkylation or acylation steps to introduce the pentanone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial and research purposes.

One of the most compelling aspects of 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one is its role as a building block in medicinal chemistry. Researchers are increasingly interested in leveraging its structural features to design novel therapeutic agents. For example, modifications to the methylsulfanyl group could enhance binding affinity to biological targets or improve metabolic stability post-administration. Additionally, the furan ring provides a platform for incorporating other pharmacophores, allowing for the creation of hybrid molecules with enhanced efficacy.

The compound's potential extends beyond pharmaceutical applications into materials science and agrochemicals. Its unique electronic properties make it a candidate for use in organic electronics, where furan-based compounds are known for their conjugated systems that facilitate charge transport. Furthermore, derivatives of this molecule could serve as intermediates in the synthesis of pesticides or herbicides, offering new solutions for agricultural challenges.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of complex molecules like 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Techniques such as flow chemistry and biocatalysis are being explored to improve efficiency while maintaining high yields and purity standards.

The future prospects for 1-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one appear promising, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique combination of structural features makes it a versatile tool for chemists working across multiple disciplines.